Cas no 1429438-69-6 (5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 1429438-69-6
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 2114981
• Update Time: 2025-08-04

5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3,4-dihydro-6,7-dihydroxy-1(2H)-Isoquinolinone
• 5-CHLORO-6,7-DIHYDROXY-3,4-DIHYDROISOQUINOLIN-1(2H)-ONE
• WQPWJBHZYLBHDX-UHFFFAOYSA-N
• 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one

• Inchi： 1S/C9H8ClNO3/c10-7-4-1-2-11-9(14)5(4)3-6(12)8(7)13/h3,12-13H,1-2H2,(H,11,14)
• InChI Key： WQPWJBHZYLBHDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2C(NCCC=21)=O)O)O

Computed Properties

• Exact Mass: 213.019
• Monoisotopic Mass: 213.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6

Additional information on 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one

Comprehensive Overview of 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1429438-69-6)

5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 1429438-69-6) is a synthetic organic compound belonging to the isoquinoline derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and medicinal chemistry. The presence of hydroxyl and chloro functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its role as a precursor for bioactive compounds, which could lead to breakthroughs in treating various diseases.

The compound's unique structure, featuring a dihydroisoquinolinone core, has been the subject of numerous studies exploring its chemical properties and reactivity. Its chloro and dihydroxy substituents contribute to its polarity and solubility, making it suitable for various experimental conditions. In the context of drug discovery, 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one is often discussed alongside other isoquinoline derivatives, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects.

One of the most frequently searched questions about this compound is: "What are the potential applications of 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one in drug development?" Current research suggests that this molecule could serve as a scaffold for designing novel therapeutics targeting oxidative stress-related disorders. Its ability to chelate metal ions and scavenge free radicals has sparked interest in its use for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its structural similarity to naturally occurring alkaloids opens doors for exploring its pharmacological potential.

Another hot topic in the scientific community is the synthetic routes for 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one. Researchers are actively investigating efficient and scalable methods to produce this compound with high purity and yield. Green chemistry approaches, such as catalytic reactions and solvent-free conditions, are gaining traction as sustainable alternatives to traditional synthesis methods. These advancements align with the growing demand for environmentally friendly processes in chemical manufacturing.

From an analytical perspective, CAS No. 1429438-69-6 is often characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and stability, which are critical for its use in further research. The compound's spectral data and physicochemical properties are frequently shared in scientific databases, making it accessible to researchers worldwide.

In conclusion, 5-Chloro-6,7-dihydroxy-3,4-dihydroisoquinolin-1(2H)-one represents a promising candidate for future scientific and industrial applications. Its multifaceted chemical properties and potential biological activities make it a valuable subject of study in organic chemistry and pharmacology. As research continues to uncover its full potential, this compound may play a pivotal role in the development of next-generation therapeutics and functional materials.